2-amino-N-[1-(4-chlorophenyl)ethyl]benzamide

• Molecular Formula: C15H15ClN2O
• Molecular Weight: 274.74 g/mol
• IUPAC Name: 2-amino-N-[1-(4-chlorophenyl)ethyl]benzamide
• InChI: InChI=1S/C15H15ClN2O/c1-10(11-6-8-12(16)9-7-11)18-15(19)13-4-2-3-5-14(13)17/h2-10H,17H2,1H3,(H,18,19)
• InChI Key: VSVKADGXAMKKMQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)Cl)NC(=O)C2=CC=CC=C2N

Description

2-amino-N-[1-(4-chlorophenyl)ethyl]benzamide is a useful research compound. Its molecular formula is C15H15ClN2O and its molecular weight is 274.74 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a mixture of isatoic anhydride (500 mg, 3.07 mmol) and 1-(4-chloro-phenyl)-ethylamine (530 mg, 3.68 mmol) in CH2Cl2 (20 mL) is added diisopropyl ethyl amine (1.2 mL, 6.89 mmol). The mixture is stirred at room temperature for 16 hours. The reaction mixture is diluted with EtOAc (100 mL) and is washed with H2O (50 mL×3). The organic layer is dried over sodium sulfate, concentrated and the resulting residue is purified by flash chromatography with 25% EtOAc in Hexane as the eluent to afford the desired to afford the desired 2-amino-N-[1-(4-chloro-phenyl)-ethyl]-benzamide (115 mg, 14%).